Ethyl 1-(3-bromo-2-cyanophenyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(3-bromo-2-cyanophenyl)piperidine-4-carboxylate
• InChI: InChI=1S/C15H17BrN2O2/c1-2-20-15(19)11-6-8-18(9-7-11)14-5-3-4-13(16)12(14)10-17/h3-5,11H,2,6-9H2,1H3
• InChI Key: ZSFMRRYGQRABPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C(=CC=C2)Br)C#N
• Molecular Formula: C15H17BrN2O2
• Molecular Weight: 337.21 g/mol
• CAS No.: 1260897-03-7

Description

Molecular Structure Analysis

The molecular formula of “Ethyl 1-(3-bromo-2-cyanophenyl)piperidine-4-carboxylate” is C15H17BrN2O2. Its molecular weight is 337.21. The canonical SMILES representation is CCOC(=O)C1CCN(CC1)C2=C(C(=CC=C2)Br)C#N.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 337.21, a molecular formula of C15H17BrN2O2, and a complexity of 385. It has a topological polar surface area of 53.3Ų and a XLogP3 of 3.2.

Scientific Research Applications

EBCPC is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it is a good nucleophile and can be used to synthesize a variety of compounds. It is also used as a catalyst in the synthesis of heterocyclic compounds. Additionally, it is used in the synthesis of pharmaceuticals, such as antifungal agents.

Mechanism of Action

The mechanism of action of EBCPC is not completely understood. However, it is believed that it acts as a Lewis acid, meaning that it can act as a proton acceptor. This allows it to form complexes with other molecules and can lead to a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of EBCPC are not well understood. However, it is believed that it can have a variety of effects on the body, including the inhibition of enzymes and the binding of certain proteins. Additionally, it has been shown to have some antibacterial properties.

Advantages and Limitations for Lab Experiments

EBCPC has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degradation. Additionally, it is soluble in organic solvents, making it easy to use in experiments. One of the main limitations of EBCPC is that it is an aromatic compound and can be volatile, making it difficult to work with in certain situations.

Future Directions

There are a variety of potential future directions for the use of EBCPC. One potential direction is to use it as a catalyst in the synthesis of other compounds. Additionally, it could be used in the synthesis of pharmaceuticals, such as antifungal agents. Furthermore, it could be used as a reagent in organic synthesis, as it is a good nucleophile. Additionally, more research could be done to understand the biochemical and physiological effects of EBCPC, as well as its mechanism of action. Finally, more research could be done to understand the advantages and limitations of using EBCPC in laboratory experiments.